Cas no 403813-22-9 (N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 403813-22-9
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5473696
• Update Time: 2025-10-22

N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,4-dimethylphenyl)-N2-[2-(4-morpholinyl)ethyl]-
• N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C16H23N3O3/c1-12-3-4-14(13(2)11-12)18-16(21)15(20)17-5-6-19-7-9-22-10-8-19/h3-4,11H,5-10H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： CNPOGGSTUQFMKE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)C(NCCN1CCOCC1)=O

Additional information on N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide (CAS No. 403813-22-9)

N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide, with the CAS number 403813-22-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamide derivative combines a 2,4-dimethylphenyl group with a morpholin-4-yl ethyl moiety, creating a unique structure that offers potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

The compound's molecular architecture features a central ethanediamide linker, which enhances its stability and binding affinity. This characteristic makes it valuable for designing small-molecule inhibitors, a hot topic in current cancer research and neurodegenerative disease studies. Users searching for "morpholine derivatives in drug design" or "CAS 403813-22-9 applications" will find this compound relevant due to its structural versatility and potential to address unmet medical needs.

In recent years, the demand for high-purity synthetic intermediates like N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Its lipophilicity and hydrogen-bonding capacity align with modern fragment-based drug discovery (FBDD) strategies, a frequently searched term among medicinal chemists. The compound's logP value and solubility profile are critical parameters for researchers optimizing bioavailability in lead compounds.

From a synthetic perspective, the incorporation of both aromatic and heterocyclic components in CAS 403813-22-9 enables diverse structure-activity relationship (SAR) studies. This aligns with trending searches such as "SAR optimization techniques" and "scaffold hopping in medicinal chemistry." The morpholine ring in particular contributes to improved metabolic stability, a key concern in pharmacokinetic optimization.

Environmental and green chemistry considerations are also shaping interest in this compound. Its potential for atom-efficient synthesis and compatibility with catalytic amidation methods addresses growing industry focus on sustainable manufacturing. These aspects resonate with searches like "eco-friendly synthesis of diamides" and "green approaches to heterocyclic compounds."

Analytical characterization of N-(2,4-dimethylphenyl)-N'-2-(morpholin-4-yl)ethylethanediamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography—methods frequently queried by quality control specialists. The compound's crystalline properties make it suitable for co-crystallization studies, an emerging area in pharmaceutical formulation science.

In material science applications, the dual functionality of this compound enables its exploration in supramolecular chemistry and polymeric materials. The hydrogen-bonding motifs present in its structure contribute to molecular self-assembly, connecting to popular research topics like "smart materials design" and "functional organic frameworks."

Regulatory aspects of CAS 403813-22-9 comply with standard REACH requirements, making it accessible for cross-border research collaborations. This compliance is increasingly important for researchers investigating "globally compliant research chemicals" or "international compound sourcing." The compound's stability under standard conditions further enhances its utility in long-term studies.

Future research directions for this compound may explore its structure-property relationships in greater depth, particularly regarding membrane permeability and target engagement—two parameters dominating current drug discovery queries. Its modular structure also positions it well for library synthesis in diversity-oriented synthesis (DOS) campaigns.